Cas no 41403-35-4 (2,5-Furandione-3,4-13C2)

• Product Name: 2,5-Furandione-3,4-13C2
• CAS No: 41403-35-4
• MF: C₄H₂O₃
• MW: 100.042191028595
• CID: 328739
• PubChem ID: 16213591
• Update Time: 2025-04-19

2,5-Furandione-3,4-13C2 Chemical and Physical Properties

Names and Identifiers

• MALEIC ANHYDRIDE (2,3-13C2)
• MALEIC-2,3-13C2 ANHYDRIDE
• 2,5-Furandione-3,4-13C2(9CI)
• (3,4-~13~C_2_)Furan-2,5-dione
• 41403-35-4
• Maleic anhydride(2,3-13c2)
• SCHEMBL1332543
• DTXSID80584055
• 2,5-Furandione-3,4-13C2
• (3,4-13C2)Furan-2,5-dione
• Maleic anhydride-2,3-13C2
• Maleic anhydride-2,3-13C2, 99 atom % 13C

• Inchi： 1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H/i1+1,2+1
• InChI Key： FPYJFEHAWHCUMM-ZDOIIHCHSA-N
• SMILES： O1C([13CH]=[13CH]C1=O)=O

Computed Properties

• Exact Mass: 100.00710359g/mol
• Monoisotopic Mass: 100.00710359g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.485
• Melting Point: 51-56 °C(lit.)
• Boiling Point: 200 °C(lit.)
• Refractive Index: 1.515
• PSA: 43.37000
• LogP: -0.37400

2,5-Furandione-3,4-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2215 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides